2-[(4-bromophenyl)sulfonyl-methylamino]-N-[2-(dimethylamino)ethyl]acetamide

• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-methylamino]-N-[2-(dimethylamino)ethyl]acetamide
• InChI: InChI=1S/C13H20BrN3O3S/c1-16(2)9-8-15-13(18)10-17(3)21(19,20)12-6-4-11(14)5-7-12/h4-7H,8-10H2,1-3H3,(H,15,18)
• InChI Key: UEQKUHSBASOXHJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)CN(C)S(=O)(=O)C1=CC=C(C=C1)Br
• Molecular Formula: C13H20BrN3O3S
• Molecular Weight: 378.29 g/mol

Description

2-[(4-bromophenyl)sulfonyl-methylamino]-N-[2-(dimethylamino)ethyl]acetamide is a complex organic compound characterized by the presence of a bromophenyl group, a sulfonyl group, and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-bromophenyl)sulfonyl-methylamino]-N-[2-(dimethylamino)ethyl]acetamide typically involves multiple steps, starting with the preparation of the bromophenyl sulfonyl precursor. This precursor is then reacted with methylamine and subsequently with N-[2-(dimethylamino)ethyl]acetamide under controlled conditions to yield the final product. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

2-[(4-bromophenyl)sulfonyl-methylamino]-N-[2-(dimethylamino)ethyl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The bromine atom in the bromophenyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. The reactions typically require specific solvents and temperatures to proceed efficiently.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of substituted phenyl derivatives.

Scientific Research Applications

2-[(4-bromophenyl)sulfonyl-methylamino]-N-[2-(dimethylamino)ethyl]acetamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its use as a probe in biochemical assays.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development for treating specific diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 2-[(4-bromophenyl)sulfonyl-methylamino]-N-[2-(dimethylamino)ethyl]acetamide involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins and enzymes, potentially inhibiting their activity. The bromophenyl group may also play a role in binding to hydrophobic pockets within target molecules, enhancing the compound’s overall efficacy.

Comparison with Similar Compounds

Similar Compounds

N-(4-bromophenyl)acetamide: Shares the bromophenyl and acetamide groups but lacks the sulfonyl and dimethylaminoethyl groups.

4-bromo-N-(2-dimethylaminoethyl)benzamide: Contains the bromophenyl and dimethylaminoethyl groups but differs in the acetamide moiety.

Uniqueness

2-[(4-bromophenyl)sulfonyl-methylamino]-N-[2-(dimethylamino)ethyl]acetamide is unique due to the combination of its functional groups, which confer specific chemical and biological properties. The presence of both the sulfonyl and dimethylaminoethyl groups distinguishes it from similar compounds, potentially enhancing its reactivity and interaction with biological targets.

This detailed article provides a comprehensive overview of 2-[(4-bromophenyl)sulfonyl-methylamino]-N-[2-(dimethylamino)ethyl]acetamide, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds